![molecular formula C10H8N2S2 B1333384 5-(Pyridin-2-yl)thiophene-2-carbothioamide CAS No. 306934-91-8](/img/structure/B1333384.png)
5-(Pyridin-2-yl)thiophene-2-carbothioamide
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Overview
Description
5-(Pyridin-2-yl)thiophene-2-carbothioamide (5-PTTC) is a unique and versatile molecule that has been studied extensively in recent years. It is a heterocyclic compound containing both a thiophene ring and a carbothioamide moiety. 5-PTTC has a wide range of applications in a variety of fields, including medicine, agriculture, and materials science.
Scientific Research Applications
Crystal Structure and Molecular Interaction Studies
5-(Pyridin-2-yl)thiophene-2-carbothioamide and related compounds have been a subject of interest in crystallography and molecular interaction studies. For instance, Kumara et al. (2017) conducted a detailed study on a similar compound, examining its crystal structure and molecular interactions, which are crucial for understanding the properties and potential applications of these compounds in materials science and molecular engineering (Kumara et al., 2017).
Anticancer Applications
There's significant research exploring the anticancer properties of compounds related to this compound. Wang et al. (2011) synthesized gold(III) complexes of derivatives and tested their cytotoxic effects against cancer cell lines, indicating potential in cancer treatment (Wang et al., 2011).
Electronic Properties and Applications
The electronic properties of related compounds, like thiophene-2-carbothioamide, are studied for their potential applications in electronics. Pappalardo & Gruttadauria (1974) measured the electric dipole moments of these compounds, which is essential for their use in electronic devices (Pappalardo & Gruttadauria, 1974).
Potential in Antidepressant Medications
Research has been conducted to explore the antidepressant potential of compounds structurally similar to this compound. Mathew et al. (2014) synthesized derivatives and assessed their antidepressant activity, suggesting their therapeutic potential (Mathew et al., 2014).
Molecular Docking and Computational Chemistry
Uzun (2022) explored the molecular docking and computational chemistry aspects of related carbothioamide compounds, which can provide insights into their binding patterns and potential medicinal applications (Uzun, 2022).
Spin Crossover in Iron(II) Complexes
Research by Attwood et al. (2019) on iron(II) complexes using functionally similar ligands demonstrated spin crossover properties at temperatures above room temperature, revealing potential applications in materials science and molecular magnetic devices (Attwood et al., 2019).
Transition Metal Complexes
Abid et al. (2021) focused on synthesizing and studying transition metal complexes derived from ligands structurally related to this compound, highlighting their importance in coordination chemistry and potential applications in catalysis and material science (Abid et al., 2021).
Mechanism of Action
Mode of Action
The interaction of this compound with its targets and the resulting changes are subject to further investigation .
Biochemical Pathways
More detailed studies are required to elucidate the pathways and their downstream effects .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Action Environment
Environmental factors can significantly impact the effectiveness of a compound .
properties
IUPAC Name |
5-pyridin-2-ylthiophene-2-carbothioamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2S2/c11-10(13)9-5-4-8(14-9)7-3-1-2-6-12-7/h1-6H,(H2,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOYHCOULKKDLRP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CC=C(S2)C(=S)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60379825 |
Source
|
Record name | 5-(Pyridin-2-yl)thiophene-2-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
306934-91-8 |
Source
|
Record name | 5-(Pyridin-2-yl)thiophene-2-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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